Cas no 1799980-17-8 (CN1N=NC2=C1C=CC(=C2C)C=O)

CN1N=NC2=C1C=CC(=C2C)C=O structure
CN1N=NC2=C1C=CC(=C2C)C=O structure
Product Name:CN1N=NC2=C1C=CC(=C2C)C=O
CAS No:1799980-17-8
MF:C9H9N3O
MW:175.187261343002
CID:4705425
PubChem ID:118188909
Update Time:2024-11-06

CN1N=NC2=C1C=CC(=C2C)C=O Chemical and Physical Properties

Names and Identifiers

    • CN1N=NC2=C1C=CC(=C2C)C=O
    • 1,4-Dimethyl-1H-benzo[d][1,2,3]triazole-5-carbaldehyde
    • DB-132414
    • SCHEMBL16852927
    • 1,4-Dimethyl-1H-benzotriazole-5-carboxaldehyde
    • D80064
    • 1,4-DIMETHYL-1H-1,2,3-BENZOTRIAZOLE-5-CARBALDEHYDE
    • 1799980-17-8
    • Inchi: 1S/C9H9N3O/c1-6-7(5-13)3-4-8-9(6)10-11-12(8)2/h3-5H,1-2H3
    • InChI Key: ULOJIUNCSYDBRH-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2=C(C=1C)N=NN2C

Computed Properties

  • Exact Mass: 175.074561919 g/mol
  • Monoisotopic Mass: 175.074561919 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 47.8
  • Molecular Weight: 175.19

CN1N=NC2=C1C=CC(=C2C)C=O Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P023QU3-250mg
1,4-DIMETHYL-1H-1,2,3-BENZOTRIAZOLE-5-CARBALDEHYDE
1799980-17-8 95%
250mg
$758.00 2024-06-18
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